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Compound of Interest

Compound Name: TAMS58 intermediate-2

Cat. No.: B12386905

For Immediate Release

This technical guide provides a comprehensive overview of TAM558 intermediate-2, a crucial
building block in the synthesis of the potent anti-cancer agent TAM558. This payload is integral
to the antibody-drug conjugate (ADC) OMTX705, a promising therapeutic targeting Fibroblast
Activation Protein (FAP), a protein highly expressed in the stroma of various cancers. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed insights into the chemical structure, properties, and synthetic context of this important
intermediate.

Chemical Identity and Structure

TAM558 intermediate-2 is a synthetic organic compound with the CAS Number 2135877-76-6.
[1][2] Its molecular formula is C29H50N405S, corresponding to a molecular weight of 566.80
g/mol .

Table 1: Chemical Identifiers of TAM558 Intermediate-2

Identifier Value

CAS Number 2135877-76-6
Molecular Formula C29H50N405S
Molecular Weight 566.80 g/mol
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The two-dimensional chemical structure of TAM558 intermediate-2 is depicted below. This

structure is generated from its SMILES (Simplified Molecular Input Line Entry System)

representation.
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Click to download full resolution via product page

Caption: 2D Chemical Structure of TAM558 intermediate-2.

Physicochemical Properties

While detailed experimental data on the physicochemical properties of TAM558 intermediate-2

are not extensively published, its structural features suggest it is a lipophilic molecule with

limited aqueous solubility. As a synthetic intermediate, its primary relevance lies in its chemical

reactivity and suitability for subsequent synthetic transformations.

Table 2: Predicted Physicochemical Properties of TAM558 Intermediate-2

Property Predicted Value

LogP 5.4

Topological Polar Surface Area 138 A2

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 6

Rotatable Bonds 10
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Note: These values are computationally predicted and have not been experimentally verified.

Role in the Synthesis of OMTX705

TAM558 intermediate-2 is a key precursor in the multi-step synthesis of TAM558, the cytotoxic
payload of the ADC OMTX705. OMTX705 is a humanized antibody that targets FAP,
conjugated to the cytolysin TAM470.[1][2] The synthesis of such complex molecules involves a
carefully orchestrated sequence of reactions, and intermediates like TAM558 intermediate-2
are crucial for building the final complex structure of the payload.

The general synthetic workflow leading to an antibody-drug conjugate like OMTX705 is
illustrated below.
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Caption: Synthetic workflow from starting materials to the final ADC, OMTX705.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of TAM558 intermediate-2 are
proprietary and not publicly available. However, the synthesis of complex molecules of this
nature typically involves standard organic chemistry transformations. The conversion of
TAM558 intermediate-1 to TAM558 intermediate-2 likely involves the formation of an amide or
a similar functional group transformation, given the structural differences between the known
intermediates.
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A generalized experimental workflow for a single synthetic step in such a process is outlined
below.

Reactants & Solvents
in Reaction Vessel

l

Reaction under
Controlled Conditions
(Temperature, Time, Atmosphere)

'

Reaction Quenching

'

Aqueous Workup
& Extraction

l

Chromatographic
Purification
(e.g., HPLC)

l

Structural & Purity
Analysis (NMR, MS, etc.)

Isolated TAM558

intermediate-2

Click to download full resolution via product page

Caption: Generalized workflow for a single step in the synthesis of an intermediate.
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Signaling Pathway of the Final Payload

While TAM558 intermediate-2 itself is not biologically active, the final payload it helps to
create, TAM558 (and its active form TAM470), exerts its cytotoxic effect by interfering with
cellular machinery. The antibody component of OMTX705 directs the payload to FAP-
expressing cancer-associated fibroblasts in the tumor microenvironment. Following
internalization and cleavage of the linker, the active payload is released and can impact both
the target cell and neighboring tumor cells.

The logical relationship from ADC administration to cellular effect is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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